Cas no 2241315-66-0 (1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde)

1-(2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde is a bifunctional compound featuring both a phthalimide and a piperidine-4-carbaldehyde moiety. This structure is of interest in medicinal chemistry, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation applications. The 2,6-dioxopiperidine group enables binding to cereblon (CRBN), a key E3 ubiquitin ligase adaptor, while the aldehyde functionality provides a reactive handle for further derivatization. Its well-defined synthetic route and stability under standard conditions make it a versatile intermediate for drug discovery. The compound’s dual functionality supports the design of molecules with enhanced selectivity and potency in modulating protein-protein interactions.
1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde structure
2241315-66-0 structure
Product Name:1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde
CAS No:2241315-66-0
MF:C19H19N3O5
MW:369.371264696121
CID:6785022
PubChem ID:135167727
Update Time:2025-05-21

1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • BWA-522 INTERMEDIATE-1
    • 1-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl]-4-Piperidinecarboxaldehyde
    • 1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde
    • G76763
    • SCHEMBL20317461
    • 2241315-66-0
    • DB-421292
    • Inchi: 1S/C19H19N3O5/c23-10-11-5-7-21(8-6-11)12-1-2-13-14(9-12)19(27)22(18(13)26)15-3-4-16(24)20-17(15)25/h1-2,9-11,15H,3-8H2,(H,20,24,25)
    • InChI Key: TXZFWPHJZKOMQY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N1CCC(C=O)CC1

Computed Properties

  • Exact Mass: 369.13247072g/mol
  • Monoisotopic Mass: 369.13247072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104Ų

1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde Pricemore >>

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1-(2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde; .
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Additional information on 1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde

1-(2-(2,6-Dioxopiperidin-3-yl)-1,3-Dioxoisoindolin-5-yl)Piperidine-4-Carbaldehyde: A Comprehensive Overview

The compound 1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde, identified by the CAS number 2241315-66-0, represents a highly complex and specialized organic molecule. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule combines elements of isoindoline and piperidine frameworks, creating a structure with multiple functional groups that offer versatility in chemical reactivity and biological activity.

The core structure of this compound consists of a dioxoisoindoline moiety fused with a dioxopiperidine ring system. This combination introduces a high degree of rigidity and conjugation within the molecule, which can influence its electronic properties and interactions with biological targets. Recent studies have highlighted the importance of such rigid frameworks in enhancing the bioavailability and selectivity of drug candidates.

One of the most notable aspects of this compound is its aldehyde functionality at the piperidine ring. This group plays a critical role in determining the molecule's reactivity and potential for further chemical modification. Researchers have explored the use of aldehydes in click chemistry and other modular synthesis strategies, enabling the creation of libraries of related compounds for screening purposes.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interaction with biological targets. For instance, molecular docking studies have revealed potential binding modes with various enzymes and receptors, suggesting its role as a lead compound in drug discovery efforts. Additionally, spectroscopic techniques such as NMR and X-ray crystallography have provided insights into its three-dimensional conformation, which is crucial for understanding its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that incorporates advanced methodologies from organic chemistry. Key steps include the construction of the isoindoline ring system through cyclization reactions and the subsequent functionalization to introduce the aldehyde group. These methods demonstrate the versatility of modern synthetic techniques in constructing complex molecules with precision.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory effects against certain kinases, making it a promising candidate for further investigation in oncology research. Its ability to modulate enzyme activity without significant cytotoxicity suggests potential for development into a therapeutic agent with improved safety profiles.

The integration of green chemistry principles into its synthesis has also been explored, with researchers seeking to minimize waste and improve efficiency. Such approaches align with current trends toward sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)piperidine-4-carbaldehyde stands as a testament to the ingenuity of modern chemical synthesis and its application in drug discovery. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point for scientific exploration.

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